Cas no 946714-29-0 (3-(5-Isopropyl-2-methylphenoxy)piperidine)

• Product Name: 3-(5-Isopropyl-2-methylphenoxy)piperidine
• CAS No: 946714-29-0
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 1079283
• PubChem ID: 45075392
• Update Time: 2025-10-27

3-(5-Isopropyl-2-methylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Isopropyl-2-methylphenoxy)piperidine
• 3-(2-methyl-5-propan-2-ylphenoxy)piperidine
• 946714-29-0
• 3-[2-Methyl-5-(propan-2-yl)phenoxy]piperidine
• BB 0259944
• DTXSID90663022
• AKOS010951672

• MDL： MFCD08687971
• Inchi： 1S/C15H23NO/c1-11(2)13-7-6-12(3)15(9-13)17-14-5-4-8-16-10-14/h6-7,9,11,14,16H,4-5,8,10H2,1-3H3
• InChI Key： KCRZBECZIDURNA-UHFFFAOYSA-N
• SMILES： O(C1=C(C)C=CC(=C1)C(C)C)C1CNCCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(5-Isopropyl-2-methylphenoxy)piperidine

3-(5-Isopropyl-2-methylphenoxy)piperidine (CAS No. 946714-29-0): A Comprehensive Overview

3-(5-Isopropyl-2-methylphenoxy)piperidine (CAS No. 946714-29-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine and phenolic structural motifs, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its chemical structure combines a piperidine ring with a substituted phenol group, making it a versatile building block for drug discovery and development.

The growing interest in 3-(5-Isopropyl-2-methylphenoxy)piperidine is driven by its potential applications in the design of central nervous system (CNS) targeting drugs. Researchers are particularly intrigued by its ability to modulate neurotransmitter systems, which could lead to breakthroughs in treating neurological disorders. Recent studies have explored its role in the development of novel therapeutic agents, especially in areas such as pain management and cognitive enhancement.

From a chemical properties perspective, 3-(5-Isopropyl-2-methylphenoxy)piperidine exhibits moderate solubility in organic solvents, which facilitates its use in various synthetic protocols. Its molecular weight and lipophilicity make it particularly suitable for crossing biological membranes, a crucial factor in drug design. The compound's stability under standard laboratory conditions has made it a reliable choice for pharmaceutical researchers working on structure-activity relationship (SAR) studies.

The synthesis of 3-(5-Isopropyl-2-methylphenoxy)piperidine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Recent advancements in green chemistry approaches have led to more efficient synthetic routes, reducing environmental impact while maintaining product quality. These developments align with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

In the current market landscape, the demand for 3-(5-Isopropyl-2-methylphenoxy)piperidine has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical development companies. This trend reflects the broader industry focus on CNS drug discovery and the search for innovative chemical entities. The compound's unique structural features make it particularly valuable for medicinal chemistry optimization programs.

Quality control of 3-(5-Isopropyl-2-methylphenoxy)piperidine is paramount, with analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy being routinely employed to verify purity and identity. These rigorous analytical procedures ensure that researchers receive material meeting the highest standards for their experimental work.

The future prospects for 3-(5-Isopropyl-2-methylphenoxy)piperidine appear promising, with ongoing research exploring its potential in various therapeutic areas. As the scientific community continues to investigate its pharmacological properties, this compound may play an increasingly important role in the development of next-generation pharmaceuticals. Its versatility as a chemical building block ensures its continued relevance in drug discovery pipelines worldwide.

For researchers considering working with 3-(5-Isopropyl-2-methylphenoxy)piperidine, it's important to note that proper handling procedures should always be followed, despite its non-hazardous classification. Standard laboratory safety protocols, including the use of personal protective equipment and proper ventilation, should be maintained when handling this or any chemical substance.

The commercial availability of 3-(5-Isopropyl-2-methylphenoxy)piperidine has improved in recent years, with several reputable suppliers offering the compound in various quantities. Researchers are advised to source materials from established providers who can supply comprehensive certificates of analysis (CoA) and detailed technical specifications.

In conclusion, 3-(5-Isopropyl-2-methylphenoxy)piperidine (CAS No. 946714-29-0) represents an important tool in modern pharmaceutical research. Its unique structural features and potential biological activities make it a compound of significant interest to medicinal chemists and drug discovery scientists. As research continues to uncover new applications for this molecule, its role in advancing pharmaceutical science is likely to expand further in the coming years.